Cas no 75283-35-1 (4,6-Heptadienoic acid,(4E)-)

• Product Name: 4,6-Heptadienoic acid,(4E)-
• CAS No: 75283-35-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 558668
• PubChem ID: 53405102
• Update Time: 2025-05-30

4,6-Heptadienoic acid,(4E)- Chemical and Physical Properties

Names and Identifiers

• 4,6-Heptadienoic acid,(4E)-
• HEPTA-4,6-DIENOIC ACID
• 4,6-heptadienoic acid
• 75283-35-1
• DTXSID60695496

• Inchi： 1S/C7H10O2/c1-2-3-4-5-6-7(8)9/h2-4H,1,5-6H2,(H,8,9)
• InChI Key： HHLIJJJAKAFXJB-UHFFFAOYSA-N
• SMILES： OC(CCC=CC=C)=O

Computed Properties

• Exact Mass: 126.06800
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 237.5°C at 760 mmHg
• Flash Point: 134.9°C
• Refractive Index: 1.474
• PSA: 37.30000
• LogP: 1.59340

Additional information on 4,6-Heptadienoic acid,(4E)-

Introduction to 4,6-Heptadienoic acid,(4E) and Its Significance in Modern Chemical Research

4,6-Heptadienoic acid,(4E), with the CAS number 75283-35-1, is a specialized organic compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular formula of 4,6-Heptadienoic acid,(4E) is C₉H₁₀O₂, reflecting its composition of nine carbon atoms, ten hydrogen atoms, and two oxygen atoms. The presence of two double bonds in its structure, specifically at the 4E and 6 positions, imparts distinct reactivity and functional characteristics that are exploited in synthetic chemistry and biological assays. This compound’s ability to participate in various chemical reactions, such as Michael additions and Diels-Alder reactions, makes it a versatile intermediate in organic synthesis.

In recent years, the interest in 4,6-Heptadienoic acid,(4E) has been fueled by its potential applications in drug discovery. The compound’s structural features suggest that it may interact with biological targets in ways that could lead to the development of new medications. For instance, its unsaturated carboxylic acid moiety allows for interactions with enzymes and receptors, which are critical for modulating cellular processes. This has prompted researchers to explore its role in addressing various physiological conditions.

One of the most compelling aspects of 4,6-Heptadienoic acid,(4E) is its relevance to ongoing studies in lipid metabolism and inflammation. Emerging research indicates that compounds with similar structural motifs can influence pathways associated with these processes. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying derivatives of 4,6-Heptadienoic acid,(4E) that may exhibit enhanced bioactivity. These efforts are part of a broader trend toward personalized medicine, where tailored compounds are designed to target specific disease mechanisms.

The synthesis of 4,6-Heptadienoic acid,(4E) presents both challenges and opportunities for chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advancements in catalytic techniques have made it possible to produce this compound more efficiently. For example, transition metal-catalyzed reactions have been employed to streamline the introduction of double bonds at the desired positions. Such innovations not only improve scalability but also reduce the environmental impact of production.

The pharmacological potential of 4,6-Heptadienoic acid,(4E) has also been explored in preclinical studies. Researchers have investigated its effects on inflammatory markers and oxidative stress pathways, which are implicated in conditions such as arthritis and atherosclerosis. Preliminary findings suggest that certain derivatives may possess anti-inflammatory properties without causing significant side effects. These results hold promise for future clinical trials and therapeutic applications.

In addition to its pharmaceutical relevance, 4,6-Heptadienoic acid,(4E) serves as a valuable tool in biochemical research. Its ability to serve as a substrate or inhibitor in enzymatic reactions allows researchers to study metabolic pathways at a molecular level. This has implications for understanding diseases related to metabolic dysregulation and for developing targeted interventions. The compound’s role as a building block for more complex molecules also underscores its importance in synthetic organic chemistry.

The future direction of research on 4,6-Heptadienoic acid,(4E) is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and pharmacologists. By integrating experimental data with computational predictions, scientists can accelerate the discovery of novel derivatives with improved properties. Furthermore, the adoption of green chemistry principles will be crucial in ensuring sustainable production methods for this compound.

In conclusion,4,6-Heptadienoic acid,(4E) (CAS no 75283-35-1) represents a significant area of interest in modern chemical research. Its unique structural features and functional properties make it a promising candidate for drug development and biochemical investigations. As research continues to uncover new applications for this compound, 4 , 6 - Heptadienoic acid , ( 4 E ) is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic solutions.